Cas no 861519-25-7 (4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine)

• Product Name: 4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine
• CAS No: 861519-25-7
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 2951639
• PubChem ID: 84819988
• Update Time: 2025-05-24

4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-氯-5-甲基-N1-苯基苯-1,2-二胺
• 4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine
• 4-chloro-5-methyl-1-N-phenylbenzene-1,2-diamine
• SB81204
• 861519-25-7

• Inchi： 1S/C13H13ClN2/c1-9-7-13(12(15)8-11(9)14)16-10-5-3-2-4-6-10/h2-8,16H,15H2,1H3
• InChI Key： SFZKLGASTAQEPB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)NC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 232.0767261g/mol
• Monoisotopic Mass: 232.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38

Additional information on 4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine

Recent Advances in the Study of 4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine (CAS: 861519-25-7)

4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine (CAS: 861519-25-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

One of the key areas of investigation has been the compound's role in the synthesis of benzimidazole derivatives, which are known for their broad-spectrum pharmacological activities. Researchers have demonstrated that 4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine can serve as a versatile building block in the construction of these derivatives, offering a pathway to new drugs with enhanced efficacy and reduced side effects. The compound's unique structural features, including the chloro and methyl substituents, contribute to its reactivity and selectivity in various chemical reactions.

In addition to its synthetic utility, recent studies have also explored the biological activities of 4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine. Preliminary in vitro assays have shown that the compound exhibits moderate inhibitory effects against certain enzymes and receptors, suggesting potential therapeutic applications. For instance, it has been investigated as a candidate for the treatment of inflammatory diseases and certain types of cancer. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The compound's stability and solubility have also been subjects of recent research. Advances in formulation technology have enabled the development of more stable and bioavailable forms of 4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine, addressing some of the challenges associated with its use in drug development. These improvements are expected to facilitate its transition from laboratory-scale synthesis to large-scale industrial production.

Looking ahead, the potential applications of 4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine extend beyond pharmaceuticals. Its chemical properties make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings. Researchers are also exploring its utility in agrochemicals, where it could serve as a key intermediate in the synthesis of new pesticides and herbicides.

In conclusion, 4-Chloro-5-methyl-N1-phenylbenzene-1,2-diamine (CAS: 861519-25-7) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic and industrial solutions. Future research should focus on optimizing its synthesis, elucidating its biological mechanisms, and exploring new applications in related fields.